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Abstract

N'-Isopropylacetohydrazide, identified by the CAS number 4466-50-6, is a chemical
compound with the molecular formula C5H12N20.[1] This guide serves as a comprehensive
technical resource for researchers, scientists, and professionals in drug development, providing
a detailed overview of its known physical and chemical properties, safety and handling
protocols, and potential, though not yet extensively documented, applications. While specific
experimental data for this compound remains limited in publicly accessible literature, this
document consolidates available information and draws logical inferences from related
chemical structures to provide a foundational understanding for future research endeavors.

Chemical Identity and Core Physical Properties

N'-Isopropylacetohydrazide is a hydrazide derivative characterized by an isopropyl group
attached to the terminal nitrogen of an acetohydrazide core. This structure suggests potential
for hydrogen bonding and specific stereochemical interactions, which could be relevant in
various chemical and biological systems.

Table 1: Physicochemical Properties of N'-lsopropylacetohydrazide
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Property Value Source
CAS Number 4466-50-6 [1]
Molecular Formula C5H12N20 [1]
Molecular Weight 116.16 g/mol [1]
Physical Form Solid (inferred) [1]
Storage Temperature 2-8°C

SMILES Code CC(C)NNC(=0)C

Note: Detailed experimental data on properties such as melting point, boiling point, and
solubility are not readily available in the cited literature. The solid form is inferred from supplier
information.[1]

Synthesis and Reactivity Profile

While specific, peer-reviewed synthesis protocols for N'-lsopropylacetohydrazide are not
extensively published, a general understanding of its formation can be derived from standard
organic chemistry principles.

Conceptual Synthetic Pathway

A plausible synthetic route would involve the reaction of isopropylhydrazine with an acetylating
agent, such as acetic anhydride or acetyl chloride. This nucleophilic acyl substitution reaction
would result in the formation of the corresponding acetohydrazide.

DOT Diagram: Conceptual Synthesis of N'-Isopropylacetohydrazide

Gsopropylhydrazinai
Acetic Anhydride or
Acetyl Chloride

+
;)[ } — -(Byproduct) -)Gcetic Acid or HCD

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://m.youtube.com/watch?v=Iq0R2fn89tA
https://m.youtube.com/watch?v=Iq0R2fn89tA
https://m.youtube.com/watch?v=Iq0R2fn89tA
https://m.youtube.com/watch?v=Iq0R2fn89tA
https://m.youtube.com/watch?v=Iq0R2fn89tA
https://www.benchchem.com/product/b1593507/docs?utm_src=pdf-body#n-isopropylacetohydrazide-an-in-depth-technical-guide-for-researchers
https://www.benchchem.com/product/b1593507/docs?utm_src=pdf-body#n-isopropylacetohydrazide-an-in-depth-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593507?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: A plausible synthetic route to N'-lIsopropylacetohydrazide.

Reactivity and Stability

The hydrazide functional group in N'-lsopropylacetohydrazide is expected to be the primary
center of reactivity. It can undergo oxidation, reduction, and further acylation or alkylation
reactions. The presence of the isopropyl group may introduce steric hindrance, potentially
influencing the rate and regioselectivity of these reactions.

For storage, it is recommended to keep N'-Isopropylacetohydrazide in an inert atmosphere at
refrigerated temperatures (2-8°C) to maintain its stability.

Potential Applications in Drug Development and
Research

Although specific applications of N'-lsopropylacetohydrazide in drug development are not
well-documented, its chemical structure suggests several areas of potential interest for
researchers. Hydrazide moieties are present in a number of pharmacologically active
compounds and are often utilized as key building blocks or pharmacophores.

Potential research applications could include:

» Intermediate in a multi-step synthesis: Its structure could serve as a valuable scaffold for the
synthesis of more complex molecules with potential therapeutic properties.

o Fragment-based drug discovery: The molecule could be explored as a fragment for
screening against various biological targets.

» Coordination chemistry: The hydrazide group can act as a ligand for metal ions, suggesting
potential applications in the development of novel coordination complexes with catalytic or
biological activity.

Safety, Handling, and Experimental Protocols
Hazard Identification and Safety Precautions
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Based on available safety data for related compounds, N'-Isopropylacetohydrazide should be
handled with care. The following is a summary of potential hazards and recommended
precautions:

o Hazard Statements: May be harmful if swallowed, cause skin irritation, cause serious eye
irritation, and may cause respiratory irritation.

o Precautionary Statements: Avoid breathing dust/fume/gas/mist/vapors/spray. Wear protective
gloves/protective clothing/eye protection/face protection. IF IN EYES: Rinse cautiously with
water for several minutes. Remove contact lenses, if present and easy to do. Continue
rinsing.

Recommended Experimental Protocol: Solubility
Assessment

To address the current gap in knowledge, a fundamental experimental protocol to determine
the solubility of N'-Isopropylacetohydrazide is outlined below. This protocol is a standard
procedure and should be adapted based on available laboratory equipment and safety
guidelines.

Objective: To determine the approximate solubility of N'-lsopropylacetohydrazide in various
solvents at ambient temperature.

Materials:

¢ N'-Isopropylacetohydrazide

» A selection of solvents (e.g., water, ethanol, methanol, acetone, dichloromethane, hexane)
e Analytical balance

e Vortex mixer

o Centrifuge

o HPLC or other suitable analytical instrumentation
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Procedure:
e Preparation of Saturated Solutions:

o Add an excess amount of N'-Isopropylacetohydrazide to a known volume of each
solvent in separate vials.

o Tightly cap the vials and vortex for 2-3 minutes to facilitate dissolution.

o Allow the vials to equilibrate at a constant temperature (e.g., 25°C) for 24 hours, with
intermittent shaking.

e Separation of Undissolved Solid:
o Centrifuge the vials at a high speed to pellet the undissolved solid.
e Analysis of the Supernatant:
o Carefully withdraw an aliquot of the clear supernatant from each vial.

o Dilute the aliquot with a suitable solvent to a concentration within the linear range of the
analytical instrument.

o Analyze the concentration of N'-Isopropylacetohydrazide in the diluted supernatant
using a calibrated HPLC method.

o Calculation of Solubility:

o Calculate the original concentration in the saturated solution, taking into account the
dilution factor. This value represents the solubility of the compound in that specific solvent.

DOT Diagram: Solubility Assessment Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N'-Isopropylacetohydrazide: An In-depth Technical
Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593507/docs#n-isopropylacetohydrazide-an-in-
depth-technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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